Cas no 218944-58-2 (tert-butyl N-(carbamothioylmethyl)-N-methylcarbamate)

• Product Name: tert-butyl N-(carbamothioylmethyl)-N-methylcarbamate
• CAS No: 218944-58-2
• MF: C₈H₁₆N₂O₂S
• MW: 204.289840698242
• CID: 1409309
• PubChem ID: 54592561
• Update Time: 2025-11-02

tert-butyl N-(carbamothioylmethyl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (2-amino-2-thioxoethyl)methyl-, 1,1-dimethylethyl ester
• tert-butyl (2-amino-2-thioxoethyl)methylcarbamate
• tert-butyl N-(2-amino-2-sulfanylideneethyl)-N-methylcarbamate
• 218944-58-2
• AKOS011833617
• tert-Butyl (2-amino-2-sulfanylideneethyl)methylcarbamate
• tert-butyl N-(carbamothioylmethyl)-N-methylcarbamate
• STL220831
• KYZYVGBBYFHROZ-UHFFFAOYSA-N
• DTXSID40712377
• tert-Butyl (2-amino-2-thioxoethyl)(methyl)carbamate
• tert-butyl 2-amino-2-thioxoethyl(methyl)carbamate
• EN300-64269
• tert-Butyl(2-amino-2-thioxoethyl)(methyl)carbamate
• SCHEMBL1926793
• DB-298991

• Inchi： 1S/C8H16N2O2S/c1-8(2,3)12-7(11)10(4)5-6(9)13/h5H2,1-4H3,(H2,9,13)
• InChI Key： KYZYVGBBYFHROZ-UHFFFAOYSA-N
• SMILES： S=C(CN(C)C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 204.09338
• Monoisotopic Mass: 204.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 87.6Ų

Experimental Properties

• PSA: 55.56

Additional information on tert-butyl N-(carbamothioylmethyl)-N-methylcarbamate

Recent Advances in the Study of 218944-58-2 and tert-butyl N-(carbamothioylmethyl)-N-methylcarbamate

The chemical compound 218944-58-2, also known as tert-butyl N-(carbamothioylmethyl)-N-methylcarbamate, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique carbamate and thiourea functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a lead compound in drug development.

One of the key areas of research has been the optimization of the synthetic pathway for 218944-58-2. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved method for its synthesis, achieving higher yields and purity. The researchers utilized a novel catalytic system that reduced the formation of by-products, which is crucial for scaling up production for preclinical studies. This advancement is expected to facilitate further exploration of the compound's biological activities.

In terms of biological activity, 218944-58-2 has been investigated for its potential as an inhibitor of specific enzymatic targets. Preliminary in vitro studies have shown that the compound exhibits strong binding affinity to certain kinases involved in inflammatory pathways. This finding suggests its potential application in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. However, further in vivo studies are required to validate these effects and assess the compound's pharmacokinetic properties.

Another notable study explored the structural modifications of 218944-58-2 to enhance its therapeutic efficacy. By introducing slight alterations to the carbamate and thiourea moieties, researchers were able to improve the compound's solubility and bioavailability. These modifications not only enhanced its pharmacological profile but also reduced potential toxicity, making it a more viable candidate for clinical development.

Despite these promising findings, challenges remain in the development of 218944-58-2 as a therapeutic agent. Issues such as metabolic stability and off-target effects need to be addressed in future research. Additionally, comprehensive toxicological studies are essential to ensure the compound's safety before progressing to human trials.

In conclusion, the recent research on 218944-58-2 and tert-butyl N-(carbamothioylmethyl)-N-methylcarbamate highlights its potential as a versatile scaffold in drug discovery. The advancements in synthesis and structural optimization provide a solid foundation for further investigations. As the scientific community continues to explore its applications, this compound may soon emerge as a key player in the development of novel therapeutics for a range of diseases.